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Compound of Interest

Compound Name: Azido-PEG3-azide

cat. No.: B1666261

In-Depth Technical Guide to Azido-PEG3-Azide

For researchers, scientists, and professionals in drug development, precise understanding of
chemical reagents is paramount. This guide provides a detailed overview of Azido-PEG3-
azide, a bifunctional crosslinker crucial in bioconjugation and proteomics research.

Core Molecular Data

Azido-PEG3-azide, also known as 1,11-Diazido-3,6,9-trioxaundecane, is a polyethylene glycol
(PEG) derivative containing azide groups at both ends.[1] This structure allows for versatile
applications in "click chemistry" and other bioconjugation techniques.

A summary of its key quantitative properties is presented below for easy reference.

Property Value Reference
Chemical Formula C8H16N603 [1][2]
Molecular Weight 244.25 g/mol [1][2]
Physical Form Colorless oil [2]

CAS Number 101187-39-7 [1]

Experimental Protocols: A Representative
Application
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Azido-PEG3-azide is frequently utilized in copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC), a cornerstone of click chemistry. Below is a generalized protocol for conjugating an
alkyne-modified protein to a molecule of interest using this linker.

Objective: To conjugate an alkyne-containing protein with a reporter molecule functionalized
with Azido-PEG3-azide.

Materials:

» Alkyne-modified protein

e Azido-PEG3-azide

o Copper(ll) sulfate (CuSO4)

e Sodium ascorbate
 Tris(benzyltriazolylmethyl)amine (TBTA)
¢ Phosphate-buffered saline (PBS), pH 7.4
e DMSO (dimethyl sulfoxide)
Methodology:

» Reagent Preparation:

o

Prepare a 10 mM stock solution of Azido-PEG3-azide in DMSO.

[¢]

Prepare a 50 mM stock solution of CuSO4 in water.

[¢]

Prepare a 100 mM stock solution of sodium ascorbate in water (freshly prepared).

o

Prepare a 10 mM stock solution of TBTA in DMSO.
e Reaction Setup:

o In a microcentrifuge tube, combine the alkyne-modified protein (e.g., at a final
concentration of 1-10 uM in PBS) with a 10-fold molar excess of the Azido-PEG3-azide
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reporter molecule.

o Add TBTAto a final concentration of 100 uM.

o Initiate the reaction by adding CuSO4 to a final concentration of 50 uM, followed
immediately by sodium ascorbate to a final concentration of 1 mM.

e Incubation:
o Incubate the reaction mixture for 1-4 hours at room temperature with gentle shaking.
 Purification:

o Remove unreacted reagents and byproducts using a suitable method such as size-
exclusion chromatography or dialysis.

e Analysis:

o Confirm successful conjugation using techniques like SDS-PAGE (observing a shift in
molecular weight) or mass spectrometry.

Visualizing the Workflow

The following diagram illustrates the general workflow for a bioconjugation experiment utilizing
Azido-PEG3-azide in a click chemistry reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azido-PEG3-azide molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666261#azido-peg3-azide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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